Cas no 397247-91-5 (Acetamide, N-(4-chloro-2-pyrimidinyl)-)

• Product Name: Acetamide, N-(4-chloro-2-pyrimidinyl)-
• CAS No: 397247-91-5
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD24564783
• CID: 3964304
• PubChem ID: 21575577
• Update Time: 2025-04-22

Acetamide, N-(4-chloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chloro-2-pyrimidinyl)-
• N-(4-Chloro-2-pyrimidinyl)acetamide
• N-(4-chloropyrimidin-2-yl)acetamide
• SCHEMBL757416
• AC6062
• SY248395
• 397247-91-5
• MFCD24564783
• DB-159026
• Acetamide,N-(4-chloro-2-pyrimidinyl)-

• MDL： MFCD24564783
• Inchi： 1S/C6H6ClN3O/c1-4(11)9-6-8-3-2-5(7)10-6/h2-3H,1H3,(H,8,9,10,11)
• InChI Key： YPOZZIHTGQNUOW-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC(Cl)=N1)(=O)C

Computed Properties

• Exact Mass: 171.0199395Da
• Monoisotopic Mass: 171.0199395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.9Ų

Acetamide, N-(4-chloro-2-pyrimidinyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)